N-(4-(4-fluorophenyl)thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide

• IUPAC Name: N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-(4-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C18H15FN2O3S2/c1-26(23,24)15-8-2-12(3-9-15)10-17(22)21-18-20-16(11-25-18)13-4-6-14(19)7-5-13/h2-9,11H,10H2,1H3,(H,20,21,22)
• InChI Key: FZTGCXZJDKXSRI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O3S2
• Molecular Weight: 390.5 g/mol

Description

N-(4-(4-fluorophenyl)thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide, also known as FMAU, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. FMAU has been found to have a unique mechanism of action that targets cancer cells while leaving healthy cells unharmed. In

Scientific Research Applications

Synthesis and Biological Evaluation

• Compounds similar to N-(4-(4-fluorophenyl)thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide have been synthesized and evaluated for various biological activities. For instance, certain derivatives demonstrated significant anti-inflammatory activity, as shown in a study by (Sunder & Maleraju, 2013).

Antimicrobial Activity

• Thiazole derivatives, closely related to the compound , have been synthesized and tested for antimicrobial properties. For example, some derivatives showed promising results against bacteria and fungi (Badiger, Mulla, Khazi, & Khazi, 2013).

Anticancer Agents

• Thiazole derivatives have been studied for their potential as anticancer agents. A study by (Evren et al., 2019) developed compounds that exhibited selective cytotoxicity against human lung adenocarcinoma cells.

Photo-Degradation Analysis

• The photo-degradation behavior of thiazole-containing compounds, which are structurally related to this compound, has been analyzed. This study provides insights into the stability and reactivity of these compounds under light exposure (Wu, Hong, & Vogt, 2007).